10-(3-methoxyphenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxylic acid

• IUPAC Name: 10-(3-methoxyphenyl)-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene-5-carboxylic acid
• InChI: InChI=1S/C22H23NO3/c1-26-16-4-2-3-14(10-16)21-20-13-6-5-12(9-13)19(20)17-11-15(22(24)25)7-8-18(17)23-21/h2-4,7-8,10-13,19-21,23H,5-6,9H2,1H3,(H,24,25)
• InChI Key: GAHFOJIJYCNZSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3C4CCC(C4)C3C5=C(N2)C=CC(=C5)C(=O)O
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

10-(3-methoxyphenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxylic acid is a useful research compound. Its molecular formula is C22H23NO3 and its molecular weight is 349.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.16779360 g/mol and the complexity rating of the compound is 552. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Acid-Catalyzed Cyclization and Homotriptycene Synthesis

Research on the acid-catalyzed cyclization of anthracenol derivatives to homotriptycenes indicates that compounds with high electron densities in their benzene rings can undergo transannular ring closure to form pentacyclic systems efficiently. The presence of an electron-releasing methoxy group facilitates intramolecular electrophilic substitution. Such processes are crucial for synthesizing complex organic molecules with potential applications in organic electronics and photonics (Gao et al., 2006).

Chiral Separation and Configuration Determination

The chiral separation of spiro compounds and the determination of their configuration highlight the importance of stereochemistry in pharmaceutical applications. Chiral spirocyclic compounds are of interest for their potential as active pharmaceutical ingredients, catalysts, and surface modifiers. Such studies are relevant for understanding the stereochemical properties of complex molecules, which can significantly affect their biological activity (Liang et al., 2008).

Ambiphilic Properties of Carbenes

Investigations into the ambiphilic properties of aromatic carbenes, such as the study of bicyclo[6.3.0]undeca-1(11),2,4,6,8-pentaen-10-ylidene, provide insights into the reactivity of novel organic compounds. Understanding how these carbenes react with different molecules can lead to the development of new catalytic processes and materials (Ishikawa et al., 2017).